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Compound of Interest

Compound Name: D-Allitol-13C

Cat. No.: B1157517

Get Quote

Executive Summary
D-Allitol (CAS 488-44-8) is a rare sugar alcohol (alditol) and the reduction product of the rare

ketose D-psicose (D-allulose).[1] While often cataloged as "D-Allitol" to denote its biosynthetic

origin from the D-hexose series, the molecule is a meso-compound possessing a plane of

symmetry, rendering it optically inactive.[1]

D-Allitol-13C (typically [U-13C6]-Allitol) serves as a critical internal standard and metabolic

tracer.[1] Its utility lies in its distinct nuclear magnetic resonance (NMR) signature—simplified

by molecular symmetry—and its mass shift in liquid chromatography-mass spectrometry (LC-

MS), enabling precise quantification of rare sugar metabolism and potential therapeutic

pathways involving lipid accumulation inhibition.[1]

Molecular Architecture and Physicochemical
Profile[1]
Stereochemistry and Symmetry
Unlike its isomers sorbitol or mannitol, Allitol possesses a unique stereochemical configuration

that results in a meso structure.[1]
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Fischer Projection: The hydroxyl groups at C2, C3, C4, and C5 are arranged such that a

plane of symmetry bisects the C3-C4 bond.[1]

Symmetry Implication: This symmetry makes chemically equivalent carbon pairs: C1=C6,

C2=C5, and C3=C4.[1]

Optical Rotation: Pure Allitol exhibits a specific rotation

of 0.0°, confirming its achiral nature.[1]

Physicochemical Data Table
Property Value Notes

Chemical Formula

C

H

O

Fully labeled variant

Molecular Weight 188.13 g/mol +6 Da vs. natural (182.[1]17)

Appearance White crystalline powder Hygroscopic

Melting Point 150 – 154 °C Distinct from Sorbitol (95°C)

Solubility High in water (>200 g/L) DMSO soluble with sonication

Chirality Meso (Achiral) Optically Inactive

pKa ~13.5 Weakly acidic hydroxyls

Enzymatic Synthesis and 13C-Labeling Strategy
The most efficient route to high-purity D-Allitol-13C is a biocatalytic cascade using 13C-labeled

precursors.[1] This method avoids the complex separation of isomers inherent in chemical

reduction.

The "Izumoring" Enzymatic Cascade
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The synthesis couples an epimerase with a specific dehydrogenase, utilizing a cofactor

regeneration system to drive the reaction to completion.

Substrate: [U-13C6]-D-Fructose (commercially available).

Epimerization:D-Psicose 3-epimerase (DPEase) converts Fructose to D-Psicose (D-

Allulose).[1][2]

Reduction:Ribitol Dehydrogenase (RDH) specifically reduces D-Psicose to Allitol.[1]

Cofactor Recycling:Formate Dehydrogenase (FDH) regenerates NADH from NAD+ using

Formate, ensuring the high cost of the cofactor does not limit yield.[1]

Synthesis Workflow Diagram
The following diagram illustrates the coupled enzymatic system required to produce D-Allitol-
13C from labeled fructose.
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Caption: Enzymatic cascade for D-Allitol-13C production featuring NADH regeneration via

Formate Dehydrogenase.[1]

Analytical Characterization & Validation
For researchers utilizing D-Allitol-13C, validating the structural integrity and isotopic

enrichment is paramount.[1]
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13C-NMR Spectroscopy: The Symmetry Check
Due to the meso symmetry of Allitol, the 13C-NMR spectrum provides a rapid purity validation.

A standard alditol would show 6 signals.[1] Allitol shows only 3 distinct signals in the carbon

spectrum.

Signal A (~63.5 ppm): Terminal carbons (C1, C6).[1]

Signal B (~72.0 ppm): Internal carbons (C2, C5).[1]

Signal C (~73.5 ppm): Internal carbons (C3, C4).[1]

Protocol for NMR Validation:

Dissolve 5 mg of D-Allitol-13C in 0.6 mL D2O.

Acquire proton-decoupled 13C spectrum (min 256 scans due to relaxation times).

Pass Criteria: Observation of exactly three dominant singlets (or doublets if coupling is

resolved) confirms the meso-structure and absence of asymmetric isomers (e.g., D-Talitol or

D-Altritol).[1]

Mass Spectrometry (LC-MS/MS)
Ionization: ESI Negative Mode (Alditols ionize poorly in positive mode without adducts).[1]

Transition: Monitor m/z 187 (M-H)- for [U-13C]Allitol vs. m/z 181 for natural Allitol.

Fragmentation: Key fragments include the loss of water (-18) and cleavage of the carbon

backbone.

Applications in Metabolic Flux Analysis (MFA)[1]
D-Allitol-13C is primarily used to elucidate the metabolism of "rare sugars."[1] Recent studies

suggest Allitol inhibits fatty acid synthase (FAS), making it a candidate for anti-obesity

therapeutics.[1]

Experimental Workflow: Tracing Hepatic Metabolism
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Administration: Oral gavage of D-Allitol-13C in murine models.[1]

Extraction: Liver tissue homogenization in methanol/water.

Derivatization: Silylation (BSTFA + TMCS) to increase volatility for GC-MS.

Analysis: Measure the Mass Isotopomer Distribution (MID) to determine if Allitol is

phosphorylated or converted back to D-Psicose/D-Fructose.

Metabolic Pathway Diagram
The diagram below maps the potential metabolic fate of Allitol and where the 13C label would

appear.
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Caption: Potential metabolic activation of D-Allitol-13C into the glycolytic pool via D-Psicose.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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